N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H17N3O4/c1-11-15(5-4-6-16(11)20(23)24)17(22)18-13-7-9-14(10-8-13)19(3)12(2)21/h4-10H,1-3H3,(H,18,22)
• InChI Key: KDLNHKVNGFWRNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)N(C)C(=O)C
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide, commonly known as NAMPT inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that plays a crucial role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), a coenzyme involved in various cellular processes.

Mechanism of Action

N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor works by inhibiting the activity of N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide, an enzyme that catalyzes the rate-limiting step in the biosynthesis of NAD+. NAD+ is an essential coenzyme involved in various cellular processes, including energy metabolism, DNA repair, and gene expression. By inhibiting N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor depletes cellular NAD+ levels, leading to a disruption of these processes and ultimately resulting in cell death.
Biochemical and Physiological Effects
N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor induces apoptosis, inhibits cell proliferation, and reduces the expression of genes involved in tumor growth and survival. In metabolic disorders, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor improves glucose metabolism and insulin sensitivity by increasing the expression of genes involved in glucose uptake and utilization. In inflammation, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor reduces the production of inflammatory cytokines and improves the resolution of inflammation.

Advantages and Limitations for Lab Experiments

N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied in various disease models, and its mechanism of action is well understood. However, there are also limitations to using N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor in lab experiments. It can be toxic to cells at high concentrations, and its effects can be dependent on the cell type and experimental conditions.

Future Directions

There are several future directions for research on N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor. One area of research is the development of more potent and selective inhibitors of N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide. Another area of research is the identification of biomarkers that can predict the response to N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor treatment. Additionally, there is a need for more studies to investigate the safety and efficacy of N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor in clinical trials. Finally, there is a need for more research to understand the role of N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide in various disease processes and to identify new therapeutic targets for N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor.

Synthesis Methods

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 2-methyl-3-nitrobenzoic acid, which is converted to its acid chloride derivative using thionyl chloride. The acid chloride is then reacted with 4-acetylaminoacetophenone in the presence of a base to form the corresponding amide. The amide is then reduced using sodium borohydride to give the final product, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including cancer, metabolic disorders, and inflammation. In cancer research, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has been shown to inhibit tumor growth by depleting NAD+ levels, which are essential for cancer cell survival. In metabolic disorders, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has been shown to improve glucose metabolism and insulin sensitivity. In inflammation, N-{4-[acetyl(methyl)amino]phenyl}-2-methyl-3-nitrobenzamide inhibitor has been shown to reduce the production of inflammatory cytokines.